Cas no 72093-21-1 (Mastoparan)

Mastoparan is a cationic amphipathic peptide toxin derived from wasp venom, known for its ability to interact with cell membranes and modulate G-protein signaling. Its primary mechanism involves activating heterotrimeric G proteins by mimicking G-protein-coupled receptors (GPCRs), making it a valuable tool in biochemical and pharmacological research. Mastoparan exhibits high affinity for phospholipid bilayers, facilitating membrane permeabilization and pore formation, which is useful in studies of membrane dynamics and intracellular delivery. Additionally, its role in stimulating mast cell degranulation has applications in immunology research. The peptide's versatility and well-characterized bioactivity make it a reliable reagent for investigating cell signaling pathways and membrane interactions.
Mastoparan structure
Mastoparan structure
Product Name:Mastoparan
CAS No:72093-21-1
MF:C70H131N19O15
MW:1478.90745663643
MDL:MFCD00076865
CID:564459
PubChem ID:6324633
Update Time:2025-06-15

Mastoparan Chemical and Physical Properties

Names and Identifiers

    • Mast cell degranulatingpeptide (Vespula lewisii)
    • ILE-ASN-LEU-LYS-ALA-LEU-ALA-ALA-LEU-ALA-LYS-LYS-ILE-LEU-NH2
    • Mastoparan
    • H-ILE-ASN-LEU-LYS-ALA-LEU-ALA-ALA-LEU-ALA-LYS-LYS-ILE-LEU-NH2
    • Ile-Asn-Leu-Lys-Ala-Leu-Ala-Ala-Leu-Ala-Lys-Lys-Ile-Leu
    • INLKALAALAKKIL
    • INLKALAALAKKIL-NH2
    • MASTOPARAN 4ACOH 6H2O
    • MASTOPARAN VESPULA LEWISII
    • PE PTIDE FROM WASP VEN
    • CHEBI:78496
    • Mastoparan (trifluoroacetate salt)
    • AKOS024456455
    • Mastoparan, Vespula lewisii
    • MFCD00076865
    • Q27147837
    • NSC351907
    • Ile-Asn-Leu-Lys-Ala-Leu-Ala-Ala-Leu-Ala-Lys-Lys-Ile-LeuNH2
    • NCGC00163465-01
    • 72093-21-1
    • NSC351907, 72093-21-1, CHEMBL1964493, NSC-351907, NCGC00163465-01
    • CHEMBL1964493
    • CHEMBL2370408
    • L-isoleucyl-L-asparaginyl-L-leucyl-L-lysyl-L-alanyl-L-leucyl-L-alanyl-L-alanyl-L-leucyl-L-alanyl-L-lysyl-L-lysyl-L-isoleucyl-L-leucinamide
    • Mast cell degranulatingpeptide(vespula lewisii)
    • Mastoparan, Vespula lewisii, >=97% (HPLC), powder
    • Mastoparan-L
    • NSC-351907
    • DA-65264
    • MASXKPLGZRMBJF-MVSGICTGSA-N
    • Mastoparan trifluoroacetate salt
    • MDL: MFCD00076865
    • Inchi: 1S/C70H131N19O15/c1-17-40(11)55(75)69(103)88-53(35-54(74)90)68(102)87-52(34-39(9)10)67(101)83-46(25-19-22-28-71)62(96)78-45(16)61(95)86-50(32-37(5)6)65(99)79-42(13)58(92)77-43(14)60(94)85-51(33-38(7)8)66(100)80-44(15)59(93)81-47(26-20-23-29-72)63(97)82-48(27-21-24-30-73)64(98)89-56(41(12)18-2)70(104)84-49(57(76)91)31-36(3)4/h36-53,55-56H,17-35,71-73,75H2,1-16H3,(H2,74,90)(H2,76,91)(H,77,92)(H,78,96)(H,79,99)(H,80,100)(H,81,93)(H,82,97)(H,83,101)(H,84,104)(H,85,94)(H,86,95)(H,87,102)(H,88,103)(H,89,98)/t40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,55-,56-/m0/s1
    • InChI Key: MASXKPLGZRMBJF-MVSGICTGSA-N
    • SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](C)NC([C@H](C)NC([C@H](CC(C)C)NC([C@H](C)NC([C@H](CCCCN)NC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H]([C@@H](C)CC)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N)=O)CC(C)C

Computed Properties

  • Exact Mass: 1478.01000
  • Monoisotopic Mass: 1478.00720455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 19
  • Hydrogen Bond Acceptor Count: 34
  • Heavy Atom Count: 104
  • Rotatable Bond Count: 66
  • Complexity: 2790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1001
  • XLogP3: 1
  • Topological Polar Surface Area: 569Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 1348.2±75.0 °C at 760 mmHg
  • Flash Point: 769.1±37.1 °C
  • Solubility: H2O: 1 mg/mL, clear, colorless
  • PSA: 568.56000
  • LogP: 7.00350
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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Additional information on Mastoparan

Introduction to Mastoparan (CAS No: 72093-21-1) in Modern Chemical and Biomedical Research

Mastoparan, chemically identified by the CAS No 72093-21-1, is a synthetic peptide derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as mastoparan analogs, belongs to a class of synthetic peptides that mimic the structure and function of natural peptides. The unique properties of Mastoparan make it a valuable tool in various biomedical applications, including drug delivery systems, receptor activation, and molecular imaging.

The chemical structure of Mastoparan (CAS No: 72093-21-1) consists of a 14-amino acid sequence that closely resembles the N-terminal segment of bradykinin, a potent peptide involved in various physiological processes. This structural similarity allows Mastoparan to interact with a wide range of G protein-coupled receptors (GPCRs), particularly the bradykinin B2 receptor (B2R). The ability to modulate receptor activity makes Mastoparan a promising candidate for developing novel therapeutic agents.

In recent years, Mastoparan has been extensively studied for its potential in drug delivery systems. The compound's ability to enhance membrane permeability has been exploited to facilitate the intracellular delivery of therapeutic molecules. Research has demonstrated that Mastoparan can form pores in cell membranes, allowing for the efficient entry of drugs into target cells. This property has significant implications for the development of targeted therapies, particularly in oncology and infectious diseases.

Moreover, Mastoparan has shown promise in the field of molecular imaging. By binding to specific receptors on cell surfaces, Mastoparan can be used as a contrast agent in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This application is particularly useful for visualizing tumor cells and monitoring disease progression. Recent studies have highlighted the potential of Mastoparan as a non-invasive tool for early detection and staging of various cancers.

The therapeutic potential of Mastoparan extends beyond drug delivery and imaging. The compound has been investigated for its role in modulating inflammatory responses and pain perception. Studies have shown that Mastoparan can inhibit the release of pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to activate sensory neurons has been explored for pain management applications.

One of the most intriguing aspects of Mastoparan is its versatility in interacting with different biological targets. The compound's ability to bind to multiple GPCRs has opened up new avenues for drug discovery. Researchers are leveraging this property to develop dual-action or multi-target drugs that can address complex diseases more effectively. For instance, combining Mastoparan with other therapeutic agents has shown synergistic effects in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis and modification of Mastoparan (CAS No: 72093-21-1) have been refined over the years, leading to the development of numerous analogs with enhanced properties. These modifications include changes in amino acid sequences, introduction of fluorescent tags, and conjugation with other biomolecules. Such advancements have expanded the utility of Mastoparan in research and clinical applications. For example, fluorescently labeled Mastoparan analogs have been used to track cellular processes in real-time, providing valuable insights into mechanisms such as cell signaling and migration.

Recent breakthroughs in nanotechnology have further enhanced the potential of Mastoparan. By incorporating Mastoparan into nanoparticles, researchers have developed innovative drug delivery systems that can target specific tissues or organs with high precision. These nano-based formulations have shown improved bioavailability and reduced side effects compared to conventional therapies. The combination of Mastoparan with nanotechnology represents a cutting-edge approach to personalized medicine.

The future prospects of Mastoparan are vast and exciting. Ongoing research aims to uncover new applications and optimize existing ones. For instance, studies are exploring the use of Mastoparan in regenerative medicine to promote tissue repair and regeneration. Additionally, its potential role in gene therapy is being investigated due to its ability to deliver genetic material into cells efficiently.

In conclusion, Mastoparan (CAS No: 72093-21-1) stands as a remarkable compound with diverse applications in chemical biology and biomedical research. Its unique properties make it an indispensable tool for drug delivery, molecular imaging, inflammation modulation, and pain management. As research continues to uncover new possibilities, Mastoparan will undoubtedly play a pivotal role in advancing therapeutic strategies for various diseases.

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